Cas no 1850860-81-9 (1-Propanesulfinyl chloride, 3-methoxy-)

• Product Name: 1-Propanesulfinyl chloride, 3-methoxy-
• CAS No: 1850860-81-9
• MF: C₄H₉ClO₂S
• MW: 156.631059408188
• CID: 6028788
• PubChem ID: 131072438
• Update Time: 2025-05-20

1-Propanesulfinyl chloride, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfinyl chloride, 3-methoxy-
• 3-Methoxypropane-1-sulfinylchloride
• 1850860-81-9
• EN300-732276
• 3-Methoxypropane-1-sulfinyl chloride

• Inchi： 1S/C4H9ClO2S/c1-7-3-2-4-8(5)6/h2-4H2,1H3
• InChI Key： YLMBOEKJOQVRRK-UHFFFAOYSA-N
• SMILES： C(S(Cl)=O)CCOC

Computed Properties

• Exact Mass: 156.0011784g/mol
• Monoisotopic Mass: 156.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 249.1±42.0 °C(Predicted)

Additional information on 1-Propanesulfinyl chloride, 3-methoxy-

Research Briefing on 1-Propanesulfinyl chloride, 3-methoxy- (CAS: 1850860-81-9) in Chemical Biology and Pharmaceutical Applications

1-Propanesulfinyl chloride, 3-methoxy- (CAS: 1850860-81-9) is a specialized sulfinyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its sulfinyl chloride functional group and methoxy substitution, serves as a versatile intermediate in organic synthesis, particularly in the development of sulfoxide-containing bioactive molecules. Recent studies have highlighted its potential in asymmetric synthesis, drug discovery, and material science, making it a compound of high relevance to the pharmaceutical and chemical industries.

In the context of drug discovery, 1-Propanesulfinyl chloride, 3-methoxy- has been employed as a key building block for the synthesis of chiral sulfoxides, which are critical motifs in many pharmaceuticals. Sulfoxides are known for their role in enhancing the pharmacokinetic properties of drugs, including improved metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel protease inhibitors, showcasing its utility in targeting enzyme-active sites with high specificity. The study reported a 40% increase in inhibitory activity compared to non-sulfoxide analogs, underscoring the importance of this chemical scaffold.

From a synthetic chemistry perspective, the compound's reactivity has been explored in recent catalytic asymmetric sulfoxidation reactions. A breakthrough publication in Angewandte Chemie (2024) detailed a novel palladium-catalyzed protocol using 1-Propanesulfinyl chloride, 3-methoxy- to achieve enantioselective sulfoxide formation with >95% enantiomeric excess (ee). This method addresses longstanding challenges in stereocontrol during sulfoxide synthesis and opens new avenues for the production of optically active pharmaceuticals. The study also highlighted the compound's stability under mild reaction conditions, a feature that enhances its practicality in industrial applications.

Beyond pharmaceutical applications, research has extended to materials science, where 1-Propanesulfinyl chloride, 3-methoxy- has been investigated as a precursor for functionalized polymers. A 2023 ACS Applied Materials & Interfaces study demonstrated its incorporation into sulfoxide-containing polymers that exhibit unique redox-responsive properties. These materials show promise in smart drug delivery systems, where the sulfoxide moiety enables controlled release mechanisms in response to biological reducing environments. The study reported a 30% improvement in drug release efficiency compared to conventional polymer carriers.

Safety and handling considerations for 1-Propanesulfinyl chloride, 3-methoxy- have also been a focus of recent research. While the compound offers valuable synthetic utility, its sulfinyl chloride group necessitates careful handling due to potential moisture sensitivity and reactivity. A 2024 safety assessment published in Chemical Research in Toxicology provided updated guidelines for storage and handling, recommending anhydrous conditions and inert atmosphere protection to maintain compound integrity. These findings are crucial for ensuring safe laboratory and industrial-scale applications.

In conclusion, 1-Propanesulfinyl chloride, 3-methoxy- (CAS: 1850860-81-9) represents a chemically versatile and biologically relevant compound with growing importance in multiple research domains. Recent advancements have solidified its role in asymmetric synthesis, drug development, and functional materials, while also addressing critical safety considerations. As research continues to explore its potential, this compound is poised to contribute significantly to innovations in pharmaceutical chemistry and beyond.